Cas no 2227803-50-9 (5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline)

• Product Name: 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline
• CAS No: 2227803-50-9
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5814809
• PubChem ID: 165656598
• Update Time: 2025-06-20

5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline
• EN300-1733950
• 5-fluoro-N,N-dimethyl-2-[(2R)-oxiran-2-yl]aniline
• 2227803-50-9

• Inchi： 1S/C10H12FNO/c1-12(2)9-5-7(11)3-4-8(9)10-6-13-10/h3-5,10H,6H2,1-2H3/t10-/m0/s1
• InChI Key： YSUSDBDUAJIPTG-JTQLQIEISA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@@H]1CO1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.8Ų

Additional information on 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline

5-Fluoro-N,N-Dimethyl-2-(2R)-Oxiran-2-ylaniline: A Comprehensive Overview

5-Fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline (CAS No. 2227803-50-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, and recent research findings related to 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline.

Chemical Structure and Properties

The molecular formula of 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline is C₁₀H₁₄FN, and its molecular weight is 179.21 g/mol. The compound features a fluoro-substituted aniline moiety attached to a dimethylamine group and an oxirane ring. The presence of the oxirane ring imparts unique reactivity and stereochemical properties to the molecule, making it a valuable intermediate in organic synthesis.

The physical properties of 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline include its melting point, boiling point, and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone.

Synthesis Methods

The synthesis of 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline has been reported using several methodologies. One common approach involves the reaction of 5-fluoroaniline with epichlorohydrin followed by N-methylation using dimethyl sulfate or methyl iodide. This method yields the desired product with high purity and yield. Another synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to introduce the fluoro substituent and the oxirane ring in a single step.

The choice of synthetic method depends on factors such as cost, availability of starting materials, and desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

Biological Activity and Applications

5-Fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline has shown promising biological activity in various preclinical studies. Research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that this compound can inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline has been investigated for its potential as an antimicrobial agent. Preliminary results suggest that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antibiotic.

Clinical Trials and Future Prospects

The promising preclinical data for 5-fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and pharmacokinetic properties of the compound in human subjects. Initial results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Ongoing research is focused on optimizing the formulation and delivery methods for this compound to enhance its therapeutic efficacy. Additionally, efforts are being made to identify potential combination therapies that could further improve treatment outcomes.

Conclusion

5-Fluoro-N,N-dimethyl-2-(2R)-oxiran-2-ylaniline (CAS No. 2227803-50-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.